Cas no 136704-10-4 (1-Benzyl-4-(chloromethyl)piperidine)

• Product Name: 1-Benzyl-4-(chloromethyl)piperidine
• CAS No: 136704-10-4
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• MDL: MFCD08234789
• CID: 1068806
• PubChem ID: 430959
• Update Time: 2025-05-22

1-Benzyl-4-(chloromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-(chloromethyl)piperidine
• 1-Benzyl-4-(chloromethyl)piperidine hydrochloride
• 1-Benzyl-4-chloromethylpiperidine
• 1-Benzyl-4-chloromethyl-piperidine
• AC1L8QG6
• ACMC-20mw9p
• Ambcb4040056
• CTK0B9398
• MolPort-008-154-292
• Piperidine, 4-(chloromethyl)-1-(phenylmethyl)-
• SureCN4433102
• 1-benzyl-4-(chloromethyl)piperidine(SALTDATA: HCl)
• 136704-10-4
• DB-063164
• AKOS005173798
• DTXSID40330616
• SCHEMBL4433102
• JQRPAXCUPFDKRT-UHFFFAOYSA-N
• STL426867
• AM97515

• MDL： MFCD08234789
• Inchi： 1S/C13H18ClN/c14-10-12-6-8-15(9-7-12)11-13-4-2-1-3-5-13/h1-5,12H,6-11H2
• InChI Key： JQRPAXCUPFDKRT-UHFFFAOYSA-N
• SMILES： ClCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 223.113
• Monoisotopic Mass: 223.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 3.2Ų

1-Benzyl-4-(chloromethyl)piperidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-Benzyl-4-(chloromethyl)piperidine

1-Benzyl-4-(chloromethyl)piperidine (CAS No. 136704-10-4)

The compound 1-Benzyl-4-(chloromethyl)piperidine, also known by its CAS registry number CAS No. 136704-10-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidines, which are six-membered ring structures containing one nitrogen atom. The presence of a benzyl group at position 1 and a chloromethyl group at position 4 imparts unique chemical properties, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 1-Benzyl-4-(chloromethyl)piperidine in drug discovery and development. Its structure allows for easy functionalization, enabling the creation of derivatives with diverse biological activities. For instance, researchers have explored its use as a precursor for developing bioactive molecules targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

The synthesis of CAS No. 136704-10-4 typically involves multi-step organic reactions, often leveraging the principles of nucleophilic substitution and coupling reactions. The chloromethyl group serves as an excellent leaving group, facilitating further modifications to tailor the molecule's properties. This makes it an invaluable intermediate in the construction of complex molecular architectures.

In terms of applications, 1-Benzyl-4-(chloromethyl)piperidine has found utility in both academic and industrial settings. Its role as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy, contributing to the efficient production of enantiomerically pure compounds. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalytic processes and materials science.

Recent advancements in computational chemistry have further enhanced our understanding of the electronic and steric properties of this compound. Molecular modeling studies have revealed insights into its conformational flexibility and reactivity patterns, providing a solid foundation for rational drug design.

In conclusion, 1-Benzyl-4-(chloromethyl)piperidine (CAS No. 136704-10-4) stands as a testament to the ingenuity of modern organic chemistry. Its structural features and functional versatility continue to drive innovation across multiple disciplines, ensuring its relevance in both current and future research endeavors.